Cas no 1932117-92-4 (rac-(1R,2S,6R,7R)-4-azatricyclo5.2.2.0,2,6undecane-3,5,8-trione)

• Product Name: rac-(1R,2S,6R,7R)-4-azatricyclo5.2.2.0,2,6undecane-3,5,8-trione
• CAS No: 1932117-92-4
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5669058
• PubChem ID: 131028049
• Update Time: 2025-07-16

rac-(1R,2S,6R,7R)-4-azatricyclo5.2.2.0,2,6undecane-3,5,8-trione Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,6R,7R)-4-azatricyclo[5.2.2.0,2,6]undecane-3,5,8-trione
• EN300-26863602
• Z4464565765
• (1S,2R,6S,7S)-4-Azatricyclo[5.2.2.02,6]undecane-3,5,8-trione
• 1932117-92-4
• rac-(1R,2S,6R,7R)-4-azatricyclo5.2.2.0,2,6undecane-3,5,8-trione

• Inchi： 1S/C10H11NO3/c12-6-3-4-1-2-5(6)8-7(4)9(13)11-10(8)14/h4-5,7-8H,1-3H2,(H,11,13,14)/t4-,5+,7+,8-/m0/s1
• InChI Key： GIXMJIQNEIEMOK-LAHCRNKXSA-N
• SMILES： O=C1C[C@@H]2CC[C@H]1[C@@H]1C(NC([C@H]21)=O)=O

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.2Ų

Additional information on rac-(1R,2S,6R,7R)-4-azatricyclo5.2.2.0,2,6undecane-3,5,8-trione

Chemical Profile of rac-(1R,2S,6R,7R)-4-azatricyclo5.2.2.0,2,6undecane-3,5,8-trione (CAS No. 1932117-92-4)

rac-(1R,2S,6R,7R)-4-azatricyclo5.2.2.0,2,6undecane-3,5,8-trione (CAS No. 1932117-92-4) is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique scaffold and potential biological activities. This tricyclic molecule features an azacyclohexane core embedded within a larger tricyclic system, making it a promising candidate for the development of novel therapeutic agents.

The compound’s stereochemistry is meticulously defined by the (1R,2S,6R,7R) configuration at four key stereocenters. This precise stereochemical arrangement is critical for its biological efficacy and underscores the importance of stereocontrol in synthetic chemistry. The presence of multiple chiral centers makes this molecule a challenging yet intriguing subject for researchers aiming to explore structure-activity relationships (SAR) in drug discovery.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of complex molecules like rac-(1R,2S,6R,7R)-4-azatricyclo5.2.2.0,2,6undecane-3,5,8-trione. Molecular modeling studies suggest that its rigid tricyclic framework could enhance binding affinity to biological targets by reducing conformational flexibility. This structural rigidity is particularly valuable in designing molecules with improved metabolic stability and reduced off-target effects.

Moreover, the azacyclohexane moiety in this compound introduces a nitrogen atom into the core structure. Nitrogen-containing heterocycles are well-documented for their role in modulating biological pathways and have been extensively explored in medicinal chemistry due to their versatility and bioactivity. The nitrogen atom can participate in hydrogen bonding interactions with biological targets or serve as a site for further functionalization to enhance drug-like properties.

In vitro studies have begun to unravel the potential pharmacological profile of rac-(1R,2S,6R,7R)-4-azatricyclo5.2.2.0,2,6undecane-3,5,8-trione. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to neurological disorders and inflammation. The compound’s unique structural features make it an attractive scaffold for further derivatization to optimize potency and selectivity.

The synthesis of this compound presents significant synthetic challenges due to its complex tricyclic architecture and multiple stereocenters. Advanced synthetic methodologies such as asymmetric catalysis and enantioselective reactions have been employed to construct the desired stereoisomer with high enantiomeric purity. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also provide valuable insights into the preparation of other complex heterocyclic systems.

As interest in natural product-inspired scaffolds grows within the pharmaceutical industry, rac-(1R,2S,6R,7R)-4-azatricyclo5.2.2.0,2,6undecane-3,5,8-trione represents an excellent example of how bio-inspired molecules can be engineered for therapeutic applications. Its structural complexity combined with its potential biological activity positions it as a compelling candidate for further investigation in preclinical studies.

Future research directions may focus on exploring analogs of this compound by modifying substituents or altering the core scaffold while maintaining key pharmacophoric elements. Such modifications could lead to the discovery of more potent and selective derivatives with improved pharmacokinetic profiles suitable for clinical development.

The development of novel heterocyclic compounds like rac-(1R,2S,6R,7R)-4-azatricyclo5.2.2.0,2,6undecane-3,5,8-trione underscores the dynamic interplay between synthetic organic chemistry and medicinal chemistry in advancing drug discovery efforts worldwide.